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Compound of Interest

Compound Name: 4-Amino-6-chloronicotinic acid

Cat. No.: B1287174

Essential Safety and Handling Guide for 4-
Amino-6-chloronicotinic Acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive, step-by-step safety and logistical information for handling
4-Amino-6-chloronicotinic acid in a laboratory setting. Adherence to these procedures is
critical for ensuring personal safety and proper disposal.

Hazard Identification and Personal Protective
Equipment (PPE)

4-Amino-6-chloronicotinic acid is classified with several hazards, requiring specific PPE to
minimize exposure. The Globally Harmonized System (GHS) classifications are summarized
below.
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Hazard Class

GHS Hazard Statement

Acute Toxicity, Oral (Category 4)

H302: Harmful if swallowed.[1]

Skin Corrosion/Irritation (Category 2)

H315: Causes skin irritation.[1]

Serious Eye Damage/Eye Irritation (Category
2A)

H319: Causes serious eye irritation.[1]

Specific target organ toxicity, single exposure

(Category 3)

H335: May cause respiratory irritation.[1]

To mitigate these risks, the following personal protective equipment is mandatory when

handling this compound.

PPE Category Item

Specification

Must comply with OSHA's 29

Eye and Face Protection Safety Goggles or Face Shield CFR 1910.133 or European

Standard EN166.[2]

Viton® gloves are
recommended for handling
chlorinated aromatic

compounds as they have

Hand Protection Chemical-resistant gloves

shown no permeation after 4
hours of contact. Nitrile gloves
may have a breakthrough time

of less than an hour.[3]

Wear appropriate protective

Body Protection Laboratory Coat or Coveralls clothing to prevent skin

exposure.[2]

Use in well-ventilated areas. If

NIOSH/MSHA approved ventilation is inadequate, a

Respiratory Protection )
respirator

respirator is necessary to avoid
breathing dust.[2][4]
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Operational Workflow for Handling 4-Amino-6-
chloronicotinic Acid

The following diagram outlines the standard operating procedure for the safe handling of 4-

Amino-6-chloronicotinic acid from receipt to disposal.
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Operational Workflow for Handling 4-Amino-6-chloronicotinic Acid
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Caption: Standard operating procedure for 4-Amino-6-chloronicotinic acid.
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Experimental Protocols: Safe Handling and Disposal

Handling Procedure:

Engineering Controls: Always handle 4-Amino-6-chloronicotinic acid in a well-ventilated
area, preferably within a chemical fume hood.[2] Ensure that eyewash stations and safety
showers are readily accessible.[2]

Personal Protective Equipment (PPE): Before handling, don the appropriate PPE as
specified in the table above.

Dispensing: Avoid generating dust when handling the solid form.[2] Use a spatula to transfer
the chemical.

Spill Response: In case of a spill, sweep up the solid material and place it into a suitable
container for disposal.[2] Avoid breathing any dust.

Disposal Plan:

Chemical waste must be disposed of in accordance with local, regional, and national

hazardous waste regulations.[2]

Waste Collection:

o Collect waste 4-Amino-6-chloronicotinic acid and any contaminated materials (e.g.,
gloves, paper towels) in a clearly labeled, sealed container.

o Do not mix with other waste streams unless compatibility is confirmed.

Container Labeling: Label the waste container with "Hazardous Waste" and the full chemical
name: "4-Amino-6-chloronicotinic acid".

Storage: Store the waste container in a designated, well-ventilated, and secure area away
from incompatible materials.

Disposal: Arrange for pickup and disposal by an approved hazardous waste disposal
company.[2] Do not empty into drains.[2]
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Logical Relationship of Safety Measures

The following diagram illustrates the relationship between hazard identification, control
measures, and safe operational outcomes.
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Caption: Relationship between hazard assessment and safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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